2-(4-chlorophenyl)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[3-(4-oxo-3,1-benzoxazin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C22H15ClN2O3/c23-16-10-8-14(9-11-16)12-20(26)24-17-5-3-4-15(13-17)21-25-19-7-2-1-6-18(19)22(27)28-21/h1-11,13H,12H2,(H,24,26)
• InChI Key: ZQMXGPQXJJWZEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC(=N2)C3=CC(=CC=C3)NC(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H15ClN2O3
• DSSTOX Substance ID: DTXSID701162535
• Molecular Weight: 390.8 g/mol
• CAS No.: 444144-40-5

Description

This compound features a 4-chlorophenyl group attached to an acetamide core, which is further substituted with a 3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl moiety. The benzoxazinone ring (4-oxo-4H-3,1-benzoxazin-2-yl) is a key structural element, contributing to its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenyl)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide typically involves the following steps:

Formation of the Benzoxazinone Core: The benzoxazinone core can be synthesized through the cyclization of an appropriate anthranilic acid derivative with a suitable acylating agent.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a nucleophilic aromatic substitution reaction, where a chlorinated aromatic compound reacts with a nucleophile.

Coupling Reaction: The final step involves coupling the benzoxazinone core with the chlorophenyl group through an amide bond formation, typically using coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process optimization to ensure scalability and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenyl)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

2-(4-chlorophenyl)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Structural Features

Target Compound

• Core Structure: Acetamide with 4-chlorophenyl and benzoxazinone-substituted phenyl groups.
• Key Functional Groups: Benzoxazinone (heterocyclic lactam), 4-chlorophenyl, and amide.

Selected Analogs

N-(3-Chlorophenyl)-2-(4-methylpiperazin-1-yl)acetamide dihydrochloride (Compound 12, ) Core Structure: Acetamide with 3-chlorophenyl and 4-methylpiperazine. Key Differences: Replaces benzoxazinone with a piperazine ring; chlorine substituent at phenyl meta-position. Activity: Anticonvulsant .

2-(5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-ylthio)-N-(4-(3-(4-methoxyphenyl)acryloyl)phenyl)acetamide (8g, ) Core Structure: Acetamide with 4-chlorophenyl, oxadiazole, and chalcone moieties. Key Differences: Oxadiazole-thioether and chalcone substituents instead of benzoxazinone. Activity: Anticancer (leukemia cell growth inhibition) .

N-(4-Chlorobenzyl)-2-(1-oxo-4-phenylphthalazin-2(1H)-yl)acetamide () Core Structure: Acetamide with 4-chlorobenzyl and phthalazinone groups. Key Differences: Phthalazinone replaces benzoxazinone; chlorophenyl is part of a benzyl group. Molecular Weight: 403.9 g/mol .

2-{[3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide () Core Structure: Acetamide with quinazolinone and sulfanyl linkage. Key Differences: Quinazolinone ring and sulfanyl bridge; trimethylphenyl substitution. Molecular Weight: 464.0 g/mol .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents
Target Compound	C₂₂H₁₆ClN₂O₃	391.83	Not reported	Benzoxazinone, 4-chlorophenyl
Compound 12 ()	C₁₃H₁₈Cl₂N₃O	334.21	Not reported	Piperazine, 3-chlorophenyl
Compound 8g ()	C₂₄H₁₇ClN₄O₃S	500.94	227–228	Oxadiazole, chalcone
N-(4-Chlorobenzyl)-... ()	C₂₃H₁₈ClN₃O₂	403.90	Not reported	Phthalazinone, 4-chlorobenzyl
Quinazolinone derivative ()	C₂₅H₂₂ClN₃O₂S	464.00	Not reported	Quinazolinone, sulfanyl, trimethylphenyl

Notes:

• The target compound’s benzoxazinone ring likely enhances rigidity and hydrogen-bonding capacity compared to piperazine or oxadiazole analogs.
• Higher molecular weights in chalcone hybrids (e.g., 500.94 g/mol for 8g) may reduce bioavailability compared to the target compound (391.83 g/mol) .